![molecular formula C10H11BrO B2397007 2-(4-Bromophenyl)-2-methyloxetane CAS No. 1102376-56-6](/img/structure/B2397007.png)
2-(4-Bromophenyl)-2-methyloxetane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(4-Bromophenyl)-2-methyloxetane” is a chemical compound that likely contains a bromophenyl group and an oxetane ring. Bromophenyl groups are common in organic chemistry and are known for their reactivity due to the presence of a bromine atom . Oxetane rings are three-membered cyclic ethers and are also quite reactive .
Molecular Structure Analysis
The molecular structure of “2-(4-Bromophenyl)-2-methyloxetane” would likely consist of a bromophenyl group attached to an oxetane ring. The bromine atom would make the bromophenyl group quite polar, while the oxetane ring would likely introduce strain due to its three-membered ring structure .Chemical Reactions Analysis
Bromophenyl groups are known to undergo various reactions, including coupling reactions and substitutions . Oxetane rings, due to their strain, can undergo ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Bromophenyl)-2-methyloxetane” would depend on its exact structure. Bromophenyl groups are typically heavy and polar due to the bromine atom, which could influence properties like boiling point and solubility .Scientific Research Applications
Cytotoxic Activity in Cancer Research
The compound 2-(4-Bromophenyl)-2-methyloxetane might not have been directly studied, but compounds with bromophenyl groups have been explored in cancer research. For instance, 5-Methyl-3,8-di-(2-amino-4-bromophenyl)-4,9-dioxa-1,2,6,7-tetraaza-5λ5-phosphaspiro[4.4]nona-2,7-diene showed cytotoxic activity against both cancer and non-cancer cell lines, which is significant in the context of developing selective cancer treatments (Kasperowicz et al., 2017).
Radiation Protection in Medical Oncology
Certain bromophenyl compounds have been identified as potential candidates for protecting against photon and particle radiations in medical oncology and nuclear medicine. A study evaluating Mannich bases with varying aryl parts, including 4-bromophenyl, suggested that these compounds have notable photon attenuation properties and can be effective in stopping alpha and proton particles, indicating their potential as drug candidates in radiation protection applications (Yılmaz, Kavaz, & Gul, 2020).
Anticancer Activities and Cellular Mechanisms
Bromophenol compounds, particularly a novel derivative named BOS-102, have been studied for their anticancer activities. BOS-102 has shown promising results against human lung cancer cell lines by blocking cell proliferation and inducing apoptosis through various cellular mechanisms, such as activating caspase-3 and PARP, and affecting pathways like PI3K/Akt and MAPK signaling pathways. This indicates the potential of bromophenol derivatives in developing new anticancer drugs (Guo et al., 2018).
Environmental and Pharmaceutical Applications
Compounds with bromophenyl groups have been used in various environmental and pharmaceutical applications. For example, they have been involved in the chemical fixation of CO2 into cyclic carbonates, showcasing their relevance in environmental chemistry and potential utility in pharmaceutical synthesis (Ikiz et al., 2015).
Cellular Antioxidant Effects
Bromophenol compounds derived from marine sources, like red algae, have been identified for their potent antioxidant effects at the cellular level. These compounds were found to be more effective than certain standard antioxidants in specific assays, highlighting their potential in pharmacological and nutraceutical applications (Olsen et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(4-bromophenyl)-2-methyloxetane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c1-10(6-7-12-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHGDAOQADCPNMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCO1)C2=CC=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenyl)-2-methyloxetane | |
CAS RN |
1102376-56-6 |
Source
|
Record name | 2-(4-bromophenyl)-2-methyloxetane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.